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Compound of Interest

Compound Name: Sirt2-IN-6

Cat. No.: B12422588

Get Quote

Researchers and drug development professionals handling Sirt2-IN-6 must adhere to stringent

disposal protocols to ensure laboratory safety and environmental protection. In the absence of

a specific Safety Data Sheet (SDS) for Sirt2-IN-6, it is imperative to treat this potent and

selective SIRT2 inhibitor as a hazardous chemical waste. General laboratory chemical waste

disposal guidelines provide a necessary framework for its safe management.

Immediate Safety and Handling
Before disposal, proper personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn. All handling of Sirt2-IN-6, including preparation for disposal,

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Quantitative Data Summary
While specific quantitative data for Sirt2-IN-6's disposal parameters are not readily available,

general guidelines for laboratory chemical waste provide the following recommendations:
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Parameter Guideline Source

Container Fill Level
Do not exceed 90% of the

container's capacity.
[1]

Rinsate from Empty

Containers

The first rinse of a container

that held hazardous waste

must be collected and

disposed of as hazardous

waste.

[2]

Aqueous Waste pH

Dilute aqueous solutions may

be drain-disposed only if the

pH is between 7 and 9 and

contains no solvent or metal

contamination.

[2]

Satellite Accumulation Area

(SAA) Storage Time

Partially filled, properly labeled

containers may remain in an

SAA for up to one year. Full

containers must be removed

within three days.

[3]

Disposal Protocol
The proper disposal of Sirt2-IN-6 involves a systematic approach to waste segregation,

containment, and labeling.

1. Waste Identification and Segregation:

Treat all Sirt2-IN-6 waste, including pure compound, contaminated materials (e.g., gloves,

absorbent pads), and solutions, as hazardous chemical waste.[2][4]

Segregate Sirt2-IN-6 waste from other waste streams. Specifically, do not mix it with

incompatible materials. For instance, keep organic solvent waste separate from aqueous

waste.[5] Halogenated and non-halogenated solvent wastes should also be collected

separately.[5]

2. Container Selection and Management:
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Use a designated, leak-proof, and chemically compatible waste container.[1][4] The

container must be in good condition, free from cracks or leaks.

Keep the waste container securely closed except when adding waste.[2] This prevents the

release of vapors and potential spills.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Sirt2-IN-6".[2][6] Do not use abbreviations or chemical formulas.

Indicate the accumulation start date on the label.

4. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) near the point

of generation.[3][7]

Ensure the SAA is away from general laboratory traffic and that incompatible wastes are

physically separated.

Utilize secondary containment, such as a tray, to capture any potential leaks from the

primary container.[2][5]

5. Disposal of Empty Containers:

A container that held Sirt2-IN-6 is considered "empty" only after all contents have been

removed by standard practices.[5]

The first rinse of the empty container with a suitable solvent must be collected and treated as

hazardous waste.[2][6] Subsequent rinses of water-soluble containers can be disposed of

down the drain with copious amounts of water, provided the rinsate is not hazardous.

Before disposing of the rinsed container in the regular trash, all labels must be completely

removed or defaced.[2]

6. Scheduling Waste Pickup:
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Once the waste container is full (not exceeding 90% capacity), schedule a pickup with your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[1][2]

Experimental Workflow for Disposal
Sirt2-IN-6 Disposal Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Sirt2-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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